Cas no 1984559-61-6 (1-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-3-methylpentan-1-one)

• Product Name: 1-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-3-methylpentan-1-one
• CAS No: 1984559-61-6
• Molecular Formula: C₁₆H₂₂O₂
• Molecular Weight: 246.344685077667
• MDL: MFCD33020255
• CID: 5656114
• PubChem ID: 113942276

1-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-3-methylpentan-1-one Properties

Names and Identifiers

• 1-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-3-methylpentan-1-one
• 1984559-61-6
• EN300-27713046
• 1-(3,3-Dimethyl-2H-1-benzofuran-5-yl)-3-methylpentan-1-one
• 1-(3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl)-3- methylpentan-1-one
• 1-Pentanone, 1-(2,3-dihydro-3,3-dimethyl-5-benzofuranyl)-3-methyl-

• MDL： MFCD33020255
• InChIKey： BGXZQWRAFYQMHS-UHFFFAOYSA-N
• Inchi： 1S/C16H22O2/c1-5-11(2)8-14(17)12-6-7-15-13(9-12)16(3,4)10-18-15/h6-7,9,11H,5,8,10H2,1-4H3
• SMILES： O1C2C=CC(C(CC(C)CC)=O)=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 246.161979940g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 246.161979940g/mol
• Heavy Atom Count: 18
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 364.7±41.0 °C(Predicted)
• Density: 1.001±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones